2-(3,5-dimethylisoxazol-4-yl)-N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(4-methoxy-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]acetamide
• InChI: InChI=1S/C16H22N6O3/c1-10-12(11(2)25-21-10)8-14(23)17-9-13-18-15(20-16(19-13)24-3)22-6-4-5-7-22/h4-9H2,1-3H3,(H,17,23)
• InChI Key: YILBRUFTEFEKNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC2=NC(=NC(=N2)OC)N3CCCC3
• Molecular Formula: C16H22N6O3
• Molecular Weight: 346.38 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H22N6O3 and its molecular weight is 346.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research into the synthesis and antimicrobial activity of new chemical derivatives, including those related to pyrimidinones, oxazinones, and other heterocyclic compounds, has shown promise for developing new antimicrobial agents. For example, studies have explored the synthesis of various derivatives as potential antimicrobial agents with activities comparable to known drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Anti-Inflammatory and Analgesic Agents

The synthesis of novel compounds derived from specific chemical scaffolds has been investigated for their potential as anti-inflammatory and analgesic agents. Research in this area includes the development of compounds with significant inhibitory activity on COX-2 selectivity, indicating their potential utility in treating inflammation and pain (Abu‐Hashem et al., 2020).

Insecticidal Activity

Some newly synthesized heterocyclic compounds incorporating specific moieties have been evaluated for their insecticidal activity against pests such as the cotton leafworm, Spodoptera littoralis. These studies aim to develop new pest control agents with specific target activities (Fadda et al., 2017).

Dopamine Receptor Modulation

Research into the design and synthesis of compounds as mimics of specific conformations found in peptidomimetics has implications for modulating dopamine receptor activity. Such compounds could be relevant for neurological research and potential therapeutic applications (Baures et al., 1994).